Cas no 61372-94-9 (Propanedioic acid, [(4-ethenylphenyl)methylene]-)
61372-94-9 structure
Product Name:Propanedioic acid, [(4-ethenylphenyl)methylene]-
CAS No:61372-94-9
MF:C12H10O4
MW:218.205403804779
CID:481762
PubChem ID:71396382
Update Time:2025-04-19
Propanedioic acid, [(4-ethenylphenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, [(4-ethenylphenyl)methylene]-
- 2-[(4-ethenylphenyl)methylidene]propanedioic acid
- DTXSID80817951
- 61372-94-9
- [(4-Ethenylphenyl)methylidene]propanedioic acid
-
- Inchi: 1S/C12H10O4/c1-2-8-3-5-9(6-4-8)7-10(11(13)14)12(15)16/h2-7H,1H2,(H,13,14)(H,15,16)
- InChI Key: XSOUIEOIAJWSRU-UHFFFAOYSA-N
- SMILES: OC(/C(/C(=O)O)=C/C1C=CC(C=C)=CC=1)=O
Computed Properties
- Exact Mass: 218.0579
- Monoisotopic Mass: 218.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
Propanedioic acid, [(4-ethenylphenyl)methylene]- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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